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Abstract

Dimethylmatairesinol, also known by its synonym Arctigenin methyl ether, is a
dibenzylbutyrolactone lignan with the molecular formula C22H260e.[1] This naturally occurring
compound, found in sources such as sesame, has garnered significant interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the physical and chemical properties of Dimethylmatairesinol,
detailed experimental protocols for its characterization, and an exploration of its biological
activities and associated signaling pathways. All quantitative data are summarized in structured
tables for ease of reference, and key processes are visualized through detailed diagrams.

Physicochemical Properties

Dimethylmatairesinol is a relatively dense organic compound with moderate thermal stability.
[1] Its properties are characteristic of a butyrolactone-type lignan derivative.[1] A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethylmatairesinol
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Property Value Source(s)
Molecular Formula C22H2606 [1]
Molecular Weight 386.4 g/mol [1]
(3R,4R)-3,4-bis[(3,4-
IUPAC Name dimethoxyphenyl)methyl]oxola
n-2-one
Arctigenin methyl ether, (-)-
Synonyms o
Arctigenin methyl ether
CAS Number 25488-59-9
Density 1.2+0.1 g/cm3
Boiling Point 545.6 £ 45.0 °C at 760 mmHg
Flash Point 237.2+28.8°C
Refractive Index 1.553
logP 3.23
Polar Surface Area 63.22 A2

Spectroscopic Data

The structural elucidation of Dimethylmatairesinol has been accomplished through various
spectroscopic technigues, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass
Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy provide a detailed characterization of the molecular structure of
Dimethylmatairesinol. The chemical shifts are indicative of the aromatic, methoxy, and
lactone ring protons and carbons.

Table 2: *H NMR Spectral Data for Dimethylmatairesinol
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Chemical Shift (ppm) Multiplicity Assighment

6.4-6.9 m Aromatic protons

~3.8 S Methoxy group protons
24-4.1 m Lactone ring protons

Table 3: 13C NMR Spectral Data for Dimethylmatairesinol

Chemical Shift (ppm)

Assignment

110- 150 Aromatic carbons
~178 Lactone carbonyl carbon
55 - 56 Methoxy carbons
40 - 50 Benzylic carbons

Mass Spectrometry (MS)

Mass spectrometry analysis confirms the molecular weight of Dimethylmatairesinol. The

molecular ion peak is observed at a mass-to-charge ratio (m/z) of 386.

Infrared (IR) Spectroscopy

IR spectroscopy reveals the presence of key functional groups within the

Dimethylmatairesinol molecule.

Table 4: Infrared (IR) Absorption Bands for Dimethylmatairesinol

Wavenumber (cm~?)

Functional Group

~1765 Lactone carbonyl (C=0) stretching
3000 - 3100 Aromatic C-H stretching
2850 - 2950 Aliphatic C-H stretching
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Experimental Protocols
General Characterization Protocol

A standard protocol for the spectroscopic characterization of Dimethylmatairesinol involves
dissolving the purified compound in a suitable deuterated solvent, such as chloroform-d
(CDCIs), for NMR analysis. Mass spectra are typically acquired using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS).

Spectroscopic Analysis
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Figure 1. General workflow for the spectroscopic characterization of Dimethylmatairesinol.

Biological Activity and Signaling Pathways

Dimethylmatairesinol has demonstrated significant biological activities, including anticancer
and anti-inflammatory properties. Its mechanism of action involves the modulation of key
cellular signaling pathways.

Anticancer Properties

Dimethylmatairesinol has been shown to induce apoptosis in various cancer cell lines. This
pro-apoptotic effect is mediated through the inhibition of critical survival signaling pathways.

Modulation of Signhaling Pathways
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PI3K/Akt and MAPK Pathways: Dimethylmatairesinol exerts its anticancer effects by inhibiting
the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK)
signaling pathways. These pathways are crucial for cell growth, proliferation, and survival, and
their dysregulation is a hallmark of many cancers.

AMPK Pathway: In addition to its inhibitory effects, Dimethylmatairesinol activates AMP-
activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. AMPK
activation can lead to the suppression of cancer cell growth and has implications for the
treatment of metabolic disorders.
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Figure 2. Signaling pathways modulated by Dimethylmatairesinol.

Conclusion

Dimethylmatairesinol is a promising natural product with well-defined physicochemical
properties and significant biological activities. Its ability to modulate key signaling pathways,
such as PI3K/Akt, MAPK, and AMPK, underscores its potential as a lead compound in drug
discovery, particularly in the areas of oncology and metabolic diseases. Further research,
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including detailed in vivo studies and clinical trials, is warranted to fully elucidate its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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